Cas no 887405-00-7 (3-cyclopropyl-1,2-thiazol-5-amine)

3-Cyclopropyl-1,2-thiazol-5-amine is a heterocyclic compound featuring a cyclopropyl-substituted thiazole core with an amine functional group at the 5-position. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical applications, particularly as a versatile intermediate in the synthesis of biologically active molecules. The cyclopropyl moiety enhances steric and electronic properties, influencing binding affinity and metabolic stability in drug design. The amine group offers a reactive handle for further derivatization, enabling the formation of amides, imines, or other functionalized derivatives. Its well-defined structure and synthetic accessibility make it a valuable building block for medicinal chemistry research and specialty chemical development.

3-cyclopropyl-1,2-thiazol-5-amine structure

887405-00-7 structure

Product Name:3-cyclopropyl-1,2-thiazol-5-amine

CAS No:887405-00-7

MF:C₆H₈N₂S

MW:140.206119537354

MDL:MFCD18821784

CID:713004

PubChem ID:45116697

Update Time:2025-05-28

3-cyclopropyl-1,2-thiazol-5-amine Chemical and Physical Properties

Names and Identifiers

- 3-Cyclopropylisothiazol-5-amine
- 3-Cyclopropyl-1,2-thiazol-5-amine
- 3-cyclopropyl-5-Isothiazolamine
- 5-Isothiazol amine,3-cyclopropyl
- 5-Isothiazolamine,3-cyclopropyl-
- 5-Isothiazolamine,3-cyclopropyl-(9CI)
- 5-Isothiazolamine, 3-cyclopropyl-
- DTXSID50668477
- SCHEMBL8247736
- ALIGVNQXFQQEKM-UHFFFAOYSA-N
- CS-0054968
- DA-23681
- 887405-00-7
- EN300-196199
- AKOS006359964
- 3-cyclopropyl-1,2-thiazol-5-amine
- MDL： MFCD18821784
- Inchi： 1S/C6H8N2S/c7-6-3-5(8-9-6)4-1-2-4/h3-4H,1-2,7H2
- InChI Key： ALIGVNQXFQQEKM-UHFFFAOYSA-N
- SMILES： S1C(N)=CC(C2CC2)=N1

Computed Properties

Exact Mass: 140.041
Monoisotopic Mass: 140.041
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 114
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 67.2A^2
Surface Charge: 0
Tautomer Count: 3
XLogP3: 1.2

Experimental Properties

Density: 1.369
Boiling Point: 176°C at 760 mmHg
Flash Point: 61℃
pka: 7.92±0.50(Predicted)

3-cyclopropyl-1,2-thiazol-5-amine Security Information

Signal Word：Warning
Hazard Statement： H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Keep in dark place,Sealed in dry,2-8°C

3-cyclopropyl-1,2-thiazol-5-amine Pricemore >>

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